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Compound of Interest

Compound Name: Org-24598

Cat. No.: B1662365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Org-24598 is a potent and selective inhibitor of the glial glycine transporter 1 (GlyT1b), with an

IC50 of 6.9 nM.[1][2] By blocking the reuptake of glycine, Org-24598 effectively increases the

extracellular concentration of this amino acid. Glycine is a crucial co-agonist at N-methyl-D-

aspartate (NMDA) receptors, which play a central role in synaptic plasticity, learning, and

memory.[3][4] Consequently, Org-24598 is a valuable tool for investigating the modulation of

NMDA receptor signaling and its downstream effects in various neurological and psychiatric

models. This document provides detailed protocols for the preparation of Org-24598 stock

solutions for use in cell culture experiments.

Chemical Properties and Storage
A clear understanding of the physicochemical properties of Org-24598 is essential for accurate

and reproducible experimental results.
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Property Value Source

Chemical Name

N-Methyl-N-[(3R)-3-phenyl-3-

[4-

(trifluoromethyl)phenoxy]propyl

]-glycine

[1]

Molecular Weight

367.36 g/mol (Note: Batch-

specific molecular weight may

vary)

[1][2]

Formula C19H20F3NO3 [1][2]

CAS Number 372198-97-5 [1][2]

Purity ≥98% (HPLC) [1][2]

Appearance White to off-white solid

Storage Temperature +4°C or 2-8°C [1]

Solubility Data
The choice of solvent is critical for preparing a stable and effective stock solution.

Solvent Maximum Concentration Source

DMSO 100 mM [1][2]

Water >2 mg/mL

Note: For cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

the primary stock solution due to its high solubilizing capacity for Org-24598.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Org-24598 Primary
Stock Solution in DMSO
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This protocol describes the preparation of a high-concentration primary stock solution that can

be stored for long-term use.

Materials:

Org-24598 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing: Accurately weigh a precise amount of Org-24598 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.67 mg of Org-24598 (using the

molecular weight of 367.36 g/mol ). Always refer to the batch-specific molecular weight

provided on the product's certificate of analysis for the most accurate calculations.

Dissolving: Add the weighed Org-24598 powder to a sterile amber microcentrifuge tube. Add

the appropriate volume of sterile DMSO to achieve a final concentration of 10 mM. For 3.67

mg of Org-24598, add 1 mL of DMSO.

Vortexing: Vortex the solution thoroughly until the Org-24598 is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting: Dispense the 10 mM stock solution into smaller, single-use aliquots in sterile,

amber cryovials. This minimizes freeze-thaw cycles and protects the compound from light

degradation.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. When stored properly,

the DMSO stock solution should be stable for several months.
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Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the serial dilution of the primary stock solution to prepare working

concentrations for treating cells in culture.

Materials:

10 mM Org-24598 primary stock solution in DMSO

Sterile, pre-warmed cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Sterile pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Org-24598 primary stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To improve accuracy, it is advisable to

perform an intermediate dilution. For example, prepare a 1 mM intermediate stock by diluting

the 10 mM primary stock 1:10 in sterile cell culture medium (e.g., 10 µL of 10 mM stock + 90

µL of medium).

Final Working Solution: Prepare the final working concentration by further diluting the

intermediate or primary stock solution into the final volume of cell culture medium. For

example, to prepare 1 mL of a 10 µM working solution from a 10 mM primary stock, you

would perform a 1:1000 dilution (e.g., 1 µL of 10 mM stock into 999 µL of medium).

Vehicle Control: It is crucial to include a vehicle control in your experiments. The vehicle

control should contain the same final concentration of DMSO as the highest concentration of

Org-24598 used to treat the cells.

Immediate Use: Use the freshly prepared working solutions immediately to ensure the

stability and activity of the compound. Do not store diluted aqueous solutions for extended
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periods.

Signaling Pathway and Experimental Workflow
The primary mechanism of action of Org-24598 is the inhibition of the GlyT1b transporter,

which leads to an increase in synaptic glycine levels. This, in turn, potentiates the activity of

NMDA receptors.
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Caption: Mechanism of action of Org-24598.
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Caption: Experimental workflow for using Org-24598.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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